Cas no 328067-55-6 (4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel-)

4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel-, is a chiral thiazolidine derivative with potential applications in pharmaceutical and organic synthesis. Its stereospecific (2R,4R)-rel-configuration enhances its utility in asymmetric synthesis, while the 4-methoxyphenyl and acetyl substituents contribute to its reactivity and binding properties. This compound may serve as a key intermediate in the development of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its structural features, including the thiazolidine core, offer stability and functional versatility, making it suitable for further derivatization. The product is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.
4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel- structure
328067-55-6 structure
Product Name:4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel-
CAS No:328067-55-6
MF:C13H15NO4S
MW:281.32750248909
CID:5214317
Update Time:2025-10-28

4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel-
    • Inchi: 1S/C13H15NO4S/c1-8(15)14-11(13(16)17)7-19-12(14)9-3-5-10(18-2)6-4-9/h3-6,11-12H,7H2,1-2H3,(H,16,17)/t11-,12+/m0/s1
    • InChI Key: HMYDLHFCLSTJNZ-NWDGAFQWSA-N
    • SMILES: S1C[C@@H](C(O)=O)N(C(C)=O)[C@H]1C1=CC=C(OC)C=C1

4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
LS-03937-1G
(2R,4R)-3-acetyl-2-(4-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
328067-55-6 >95%
1g
£276.00 2025-02-08
Key Organics Ltd
LS-03937-5G
(2R,4R)-3-acetyl-2-(4-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
328067-55-6 >95%
5g
£579.00 2025-02-08
Key Organics Ltd
LS-03937-10G
(2R,4R)-3-acetyl-2-(4-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
328067-55-6 >95%
10g
£883.00 2025-02-08

Additional information on 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel-

Comprehensive Overview of 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel- (CAS No. 328067-55-6)

4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel- (CAS No. 328067-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazolidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the 4-methoxyphenyl and acetyl groups in its structure enhances its potential applications in drug development, particularly in the design of enzyme inhibitors and antimicrobial agents.

Recent studies have highlighted the role of thiazolidine derivatives in addressing modern healthcare challenges, such as antibiotic resistance and metabolic disorders. Researchers are particularly interested in the stereochemistry of this compound, as the (2R,4R)-rel- configuration may influence its binding affinity to biological targets. This aligns with the growing demand for chiral pharmaceuticals, which are often more effective and have fewer side effects compared to their racemic counterparts.

In the context of green chemistry, the synthesis of 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel- has been optimized to reduce environmental impact. Innovations in catalytic methods and solvent-free reactions have made its production more sustainable, addressing the increasing consumer and regulatory focus on eco-friendly synthesis. This is particularly relevant given the rising popularity of sustainable pharmaceuticals in the market.

The compound's potential applications extend to cosmeceuticals, where its antioxidant and anti-inflammatory properties are being explored. With the global skincare industry booming, derivatives of thiazolidine are being investigated for their ability to combat oxidative stress and aging. This aligns with the trend of natural and synthetic hybrid actives in cosmetic formulations, which aim to combine the benefits of both worlds.

From a technical perspective, the characterization of CAS No. 328067-55-6 involves advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods are critical for ensuring the purity and consistency of the compound, which is essential for its use in high-value applications. The compound's stability under various conditions is also a key area of research, as it determines its shelf life and compatibility with other ingredients in formulations.

In summary, 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-methoxyphenyl)-, (2R,4R)-rel- represents a versatile and promising compound with wide-ranging applications in pharmaceuticals, cosmetics, and beyond. Its unique structural features and potential biological activities make it a subject of ongoing research, particularly in the context of personalized medicine and sustainable chemistry. As the scientific community continues to uncover its properties, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern science and industry.

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